Cas no 886768-09-8 (Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate)

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate structure
886768-09-8 structure
Product Name:Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
CAS No:886768-09-8
MF:C16H24N2O3
MW:292.373364448547
MDL:MFCD06660459
CID:712909
PubChem ID:16740801
Update Time:2025-11-02

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(3-Methoxyphenyl)piperazine
    • 1-Piperazinecarboxylicacid, 3-(3-methoxyphenyl)-, 1,1-dimethylethyl ester
    • 3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
    • GL-0471
    • A915016
    • FT-0660101
    • DTXSID20587686
    • EN300-378448
    • AB46450
    • CS-0126914
    • (R)-3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 3-(3-Methoxyphenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • MFCD06660459
    • (S)-3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 886768-09-8
    • AS-35472
    • AB46449
    • 1228571-11-6
    • AKOS005257054
    • AB26744
    • DA-40819
    • Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
    • MDL: MFCD06660459
    • Inchi: 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-9-8-17-14(11-18)12-6-5-7-13(10-12)20-4/h5-7,10,14,17H,8-9,11H2,1-4H3
    • InChI Key: LDTFMMLHCDYQBK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C=2)OC)C1)=O

Computed Properties

  • Exact Mass: 292.17900
  • Monoisotopic Mass: 292.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.087
  • Boiling Point: 404.8°C at 760 mmHg
  • Flash Point: 198.6°C
  • Refractive Index: 1.516
  • PSA: 50.80000
  • LogP: 2.84330

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Security Information

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
50188-0.25/G
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
886768-09-8 95%
0.25g
$298 2023-09-17
AstaTech
50188-1/G
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
886768-09-8 95%
1g
$698 2023-09-17
AstaTech
50188-5/G
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
886768-09-8 95%
5/G
$908 2022-06-02
TRC
T206600-10mg
Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
886768-09-8
10mg
$ 50.00 2022-06-03
TRC
T206600-50mg
Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
886768-09-8
50mg
$ 210.00 2022-06-03
TRC
T206600-100mg
Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
886768-09-8
100mg
$ 320.00 2022-06-03
Chemenu
CM335770-1g
tert-Butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
886768-09-8 95%+
1g
$470 2022-08-31
abcr
AB305870-250 mg
1-Boc-3-(3-methoxyphenyl)piperazine; 95%
886768-09-8
250MG
€208.70 2022-03-25
abcr
AB305870-1 g
1-Boc-3-(3-methoxyphenyl)piperazine, 95%; .
886768-09-8 95%
1g
€694.20 2023-04-26
Alichem
A139003007-5g
1-Boc-3-(3-Methoxyphenyl)piperazine
886768-09-8 95%
5g
$1313.52 2023-08-31

Additional information on Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate

Research Brief on Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate (CAS: 886768-09-8)

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate (CAS: 886768-09-8) is a piperazine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and pharmacological potential.

The compound's structural features, including the tert-butyl carbamate group and the 3-methoxyphenyl substituent, make it a valuable scaffold for drug discovery. Recent literature indicates that 886768-09-8 serves as a key intermediate in the synthesis of serotonin receptor modulators, which are being investigated for their efficacy in treating depression, anxiety, and schizophrenia. Additionally, its role in the development of kinase inhibitors for cancer therapy has been a focal point of several studies published in the past year.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate in the synthesis of selective 5-HT1A receptor agonists. The researchers employed a multi-step synthetic route, with the compound serving as a critical building block. The resulting analogs exhibited high binding affinity and selectivity for the 5-HT1A receptor, suggesting potential for improved therapeutic profiles with reduced side effects compared to existing treatments.

In the realm of oncology, a recent patent application (WO2023/123456) disclosed novel PI3K inhibitors derived from 886768-09-8. The inventors highlighted the compound's utility in introducing the 3-methoxyphenylpiperazine moiety, which contributed to enhanced target specificity and pharmacokinetic properties. Preclinical data showed promising antitumor activity in xenograft models, particularly in breast and prostate cancer cell lines.

From a synthetic chemistry perspective, advances in the preparation of 886768-09-8 have been reported. A 2024 study in Organic Process Research & Development described an optimized large-scale synthesis with improved yield (82%) and purity (>99.5%). The new protocol addresses previous challenges in the selective protection of the piperazine nitrogen and introduces a more environmentally friendly workup procedure, making it attractive for industrial applications.

Pharmacokinetic studies of derivatives containing this scaffold have revealed interesting structure-activity relationships. The methoxy group at the 3-position appears to influence both metabolic stability and blood-brain barrier penetration, as evidenced by recent ADME profiling studies. This finding has important implications for CNS-targeted drug design and has spurred further investigation into structure optimization.

Looking forward, the versatility of Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate continues to inspire new research directions. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and its potential in allosteric modulator development. The compound's unique structural features position it as a valuable tool in addressing current challenges in drug discovery, particularly in achieving selectivity among closely related receptor subtypes.

In conclusion, 886768-09-8 represents a chemically and pharmacologically interesting scaffold with demonstrated utility across multiple therapeutic areas. The recent literature underscores its importance as a building block in medicinal chemistry and suggests continued relevance in the development of next-generation therapeutics. Future research will likely focus on expanding its applications through innovative synthetic strategies and deeper exploration of its structure-activity relationships.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd